Cas no 2172115-36-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid
• CAS No: 2172115-36-3
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6492360
• PubChem ID: 165547726
• Update Time: 2025-07-18

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid
• 2172115-36-3
• EN300-1513566
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]butanoic acid

• Inchi： 1S/C22H24N2O5/c1-24(12-6-11-21(26)27)20(25)13-23-22(28)29-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19H,6,11-14H2,1H3,(H,23,28)(H,26,27)
• InChI Key： CLDRDFCQVNNBPY-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic Acid (CAS No. 2172115-36-3): An Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid (CAS No. 2172115-36-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Glu(OtBu)-Ome in its protected form, is a valuable building block in the synthesis of peptides and other bioactive molecules. Its unique structure and functional groups make it a versatile reagent in various chemical reactions, particularly in the development of novel therapeutic agents.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is a widely used tool in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The N-methylacetamido functionality adds further complexity and reactivity to the molecule, making it suitable for a wide range of applications in drug discovery and development.

Recent studies have highlighted the potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid in the synthesis of peptides with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with improved stability and bioavailability. The researchers found that the Fmoc protecting group significantly enhanced the solubility and purity of the final peptide products, making them more suitable for pharmaceutical applications.

In addition to its use in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid has also shown promise in the development of small molecule inhibitors. A 2022 study published in the Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of small molecules derived from this compound, which exhibited potent inhibitory activity against specific enzymes involved in cancer progression. The study highlighted the importance of the N-methylacetamido group in enhancing the binding affinity and selectivity of these inhibitors.

The versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a prodrug precursor. A 2021 study published in the Molecular Pharmaceutics journal investigated the use of this compound as a prodrug for targeted drug delivery. The researchers found that by incorporating this compound into prodrug designs, they could achieve improved pharmacokinetic properties and reduced toxicity compared to traditional drug formulations.

The chemical structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid consists of a central butanoic acid backbone with an amino group protected by the Fmoc group and an N-methylacetamido moiety attached to one of the carbon atoms. This structure provides multiple points for functionalization, making it an ideal candidate for combinatorial chemistry approaches. The Fmoc group can be easily removed using standard deprotection conditions, such as treatment with piperidine in dimethylformamide (DMF), allowing for subsequent coupling reactions with other amino acids or functional groups.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the N-methylacetamido functionality. The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure that the compound is synthesized with high purity and structural integrity, which is crucial for its use in pharmaceutical applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobutanoic acid (CAS No. 2172115-36-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an excellent building block for synthesizing peptides and small molecule inhibitors with enhanced biological activity. Ongoing research continues to explore new applications for this compound, further solidifying its importance in the field.